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Compound of Interest

Compound Name: 2-Nitrosoaniline

Cat. No.: B8210322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic pathway for the

preparation of 2-nitrosoaniline, a valuable intermediate in organic synthesis, starting from the

readily available precursor, aniline. Due to the challenges associated with direct ortho-

nitrosation of aniline, this document details a robust, multi-step approach involving the

formation and subsequent controlled reduction of an intermediate, 2-nitroaniline. This guide

includes detailed experimental protocols for each synthetic step, a summary of quantitative

data, and logical workflow diagrams to facilitate a thorough understanding of the process.

Synthetic Strategy Overview
The direct introduction of a nitroso group at the ortho position of aniline is synthetically

challenging due to the high reactivity of the amino group and the preferential formation of the

para-substituted isomer. The strategy outlined herein circumvents these issues by employing a

protection-blocking-nitration-deprotection sequence to first synthesize 2-nitroaniline, followed

by a selective reduction to the desired 2-nitrosoaniline.

The overall synthetic pathway can be summarized as follows:

Acetylation of Aniline: Protection of the amino group as an acetamide to modulate its

reactivity and steric bulk.
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Sulfonation of Acetanilide: Blocking of the para position with a sulfonic acid group to direct

subsequent electrophilic substitution to the ortho position.

Nitration: Introduction of a nitro group at the ortho position of the protected and blocked

aniline derivative.

Hydrolysis: Removal of the protecting acetyl and blocking sulfonic acid groups to yield 2-

nitroaniline.

Selective Reduction: Controlled reduction of the nitro group of 2-nitroaniline to the

corresponding N-hydroxylamine.

Oxidation: Mild oxidation of the N-(2-aminophenyl)hydroxylamine to afford the final product,

2-nitrosoaniline.

The following diagram illustrates the logical workflow of this synthetic route.
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Synthesis of 2-Nitroaniline Conversion to 2-Nitrosoaniline

Aniline
(C₆H₅NH₂)

Acetanilide
(C₆H₅NHCOCH₃)

(CH₃CO)₂O
p-Acetamidobenzenesulfonic Acid

H₂SO₄
2-Nitro-4-acetamidobenzenesulfonic Acid

HNO₃/H₂SO₄ 2-Nitroaniline
(o-O₂NC₆H₄NH₂)

H₂O, H⁺, Heat N-(2-Aminophenyl)hydroxylamine
(o-H₂NC₆H₄NHOH)

Zn, CO₂/H₂O 2-Nitrosoaniline
(o-ONC₆H₄NH₂)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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